![molecular formula C22H30F3N3O7 B588265 N-Benzyloxycarbonyl-L-lysyl]-L-proline Methyl Ester Trifluoroacetic Acid Salt CAS No. 108456-08-2](/img/structure/B588265.png)
N-Benzyloxycarbonyl-L-lysyl]-L-proline Methyl Ester Trifluoroacetic Acid Salt
Overview
Description
“N-Benzyloxycarbonyl-L-lysyl]-L-proline Methyl Ester Trifluoroacetic Acid Salt” is an intermediate of Lisinopril , a medication of the angiotensin-converting enzyme inhibitor class that is used to treat high blood pressure . It has a molecular formula of C22H30F3N3O7 and a molecular weight of 505.48 .
Molecular Structure Analysis
The IUPAC name for this compound is [(2S)-1-[(2S)-2-methoxycarbonylpyrrolidin-1-yl]-1-oxo-6-(phenylmethoxycarbonylamino)hexan-2-yl]azanium;2,2,2-trifluoroacetate . The InChI key is QLJKXVRIDFDQFV-QJHJCNPRSA-N .Chemical Reactions Analysis
The specific chemical reactions involving this compound are not detailed in the search results. As an intermediate in the synthesis of Lisinopril , it likely undergoes further reactions to form the final drug molecule.Physical And Chemical Properties Analysis
This compound is soluble in Chloroform, Dichloromethane, DMSO, and Methanol . It appears as an Amber Oily Matter .Scientific Research Applications
Hydroxy- and Amino-Protection
N-Benzyloxycarbonyl-L-lysyl]-L-proline Methyl Ester Trifluoroacetic Acid Salt is often involved in studies focusing on the protection of hydroxy and amino groups, which are crucial in peptide synthesis and drug development. The protection groups used in such contexts are typically designed to be stable against strong acids like trifluoroacetic acid, enhancing the efficiency and selectivity of peptide coupling reactions. This chemical's role in facilitating the synthesis of protected amino acid derivatives has been instrumental in advancing research in receptor-binding affinities and the stereochemical analysis of proteins, particularly in understanding enzymatic mechanisms (Chauhan, Ratcliffe, & Young, 2009), (Kuhler et al., 2009).
Selective Synthesis and Deprotection
In the context of selective synthesis, the compound plays a significant role in the selective synthesis of amino acids with basic side chains, serving as a vital component in the synthesis of peptides, endorphins, and enzyme inhibitors. The stability of the protection groups against agents like trifluoroacetic acid is a critical factor that aids in the selective deprotection of specific functional groups without affecting the stability of the peptide or the drug molecule being synthesized (Bodanszky & Bodanszky, 2009).
Solid Phase Peptide Synthesis
The chemical is also integral in solid-phase peptide synthesis, where it helps in the selective conjugation of cyclic peptides, a process crucial for creating specific peptide sequences used in drug design and development. The stability of the compound's protecting groups against harsh conditions, such as those involving trifluoroacetic acid, allows for the preservation of the peptide structure and function throughout the synthesis process (Brugghe et al., 2009).
Mechanism of Action
properties
IUPAC Name |
[(2S)-1-[(2S)-2-methoxycarbonylpyrrolidin-1-yl]-1-oxo-6-(phenylmethoxycarbonylamino)hexan-2-yl]azanium;2,2,2-trifluoroacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O5.C2HF3O2/c1-27-19(25)17-11-7-13-23(17)18(24)16(21)10-5-6-12-22-20(26)28-14-15-8-3-2-4-9-15;3-2(4,5)1(6)7/h2-4,8-9,16-17H,5-7,10-14,21H2,1H3,(H,22,26);(H,6,7)/t16-,17-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLJKXVRIDFDQFV-QJHJCNPRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCCN1C(=O)C(CCCCNC(=O)OCC2=CC=CC=C2)[NH3+].C(=O)(C(F)(F)F)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCNC(=O)OCC2=CC=CC=C2)[NH3+].C(=O)(C(F)(F)F)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30F3N3O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20747122 | |
Record name | (2S)-6-{[(Benzyloxy)carbonyl]amino}-1-[(2S)-2-(methoxycarbonyl)pyrrolidin-1-yl]-1-oxohexan-2-aminium trifluoroacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20747122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
505.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
108456-08-2 | |
Record name | (2S)-6-{[(Benzyloxy)carbonyl]amino}-1-[(2S)-2-(methoxycarbonyl)pyrrolidin-1-yl]-1-oxohexan-2-aminium trifluoroacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20747122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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